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Compound of Interest

Compound Name: SR 49059

Cat. No.: B1679262 Get Quote

Technical Support Center: SR 49059
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of SR
49059.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of SR 49059?

For long-term storage, it is recommended to store solid SR 49059 at -20°C, which can ensure

stability for at least four years.[1] Alternatively, storage at +4°C is also acceptable.[2][3]

Regardless of the temperature, ensure the vial is tightly sealed.[4]

Q2: What is the recommended procedure for preparing stock solutions of SR 49059?

To prepare a stock solution, dissolve SR 49059 in an organic solvent of choice such as DMSO,

ethanol, or dimethyl formamide.[1] It is good practice to purge the solvent with an inert gas

before dissolving the compound.[1] For detailed steps, refer to the "Experimental Protocol:

Preparation of SR 49059 Stock Solution" section.

Q3: In which solvents is SR 49059 soluble?

SR 49059 is soluble in DMSO up to 30 mM.[2] It is also soluble in other organic solvents like

ethanol and dimethyl formamide at approximately 5 mg/mL.[1] For final dilutions in aqueous
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solutions for specific experiments, some studies have dissolved it in ultrapure distilled water on

the day of use.[5]

Q4: How should I store stock solutions of SR 49059?

Stock solutions should be aliquoted into tightly sealed vials and stored at -20°C.[4] It is

generally recommended that these solutions are usable for up to one month.[4] To maintain the

integrity of the compound, it is best to prepare and use the solution on the same day.[4] Some

sources indicate that solutions are unstable and should always be prepared fresh.[6]

Q5: Are there any specific handling precautions I should take when working with SR 49059?

Yes, SR 49059 should be treated as a hazardous substance. Avoid ingestion, inhalation, and

contact with eyes and skin. Always wash your hands thoroughly after handling. It is crucial to

review the complete Safety Data Sheet (SDS) provided by the supplier before use.[1]

Q6: My SR 49059 solution has been stored for over a month. Can I still use it?

Given that the general recommendation is to use stock solutions within one month when stored

at -20°C, using a solution older than this is not advised due to potential degradation.[4] For best

results and to ensure the accuracy of your experimental data, it is recommended to prepare a

fresh stock solution.

Q7: How should I bring my stored stock solution to room temperature before use?

Before opening the vial, it is recommended to let the product equilibrate to room temperature

for at least 60 minutes.[4] This helps to prevent condensation from forming inside the vial,

which could affect the concentration and stability of the compound.

Data Summary Tables
Table 1: Storage Conditions for SR 49059
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Form Temperature Duration Special Conditions

Solid -20°C ≥ 4 years[1] Tightly sealed vial.[4]

Solid +4°C

Up to 6 months

(general guide)[2][3]

[4]

Tightly sealed vial.[4]

Solution -20°C Up to 1 month[4]
Aliquoted in tightly

sealed vials.[4]

Table 2: Solubility of SR 49059

Solvent Maximum Concentration

DMSO 30 mM[2] (or ~18.61 mg/mL)

Ethanol ~5 mg/mL[1]

Dimethyl formamide ~5 mg/mL[1]

Experimental Protocols
Experimental Protocol: Preparation of SR 49059 Stock
Solution
Objective: To prepare a concentrated stock solution of SR 49059 for use in various

experimental assays.

Materials:

SR 49059 (solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Inert gas (e.g., argon or nitrogen)

Sterile, tightly sealed vials

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/17972.pdf
https://www.tocris.com/support/stability-and-storage
https://www.rndsystems.com/products/sr-49059_2310
https://www.tocris.com/products/sr-49059_2310
https://www.tocris.com/support/stability-and-storage
https://www.tocris.com/support/stability-and-storage
https://www.tocris.com/support/stability-and-storage
https://www.tocris.com/support/stability-and-storage
https://www.benchchem.com/product/b1679262?utm_src=pdf-body
https://www.rndsystems.com/products/sr-49059_2310
https://cdn.caymanchem.com/cdn/insert/17972.pdf
https://cdn.caymanchem.com/cdn/insert/17972.pdf
https://www.benchchem.com/product/b1679262?utm_src=pdf-body
https://www.benchchem.com/product/b1679262?utm_src=pdf-body
https://www.benchchem.com/product/b1679262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated balance

Pipettes and sterile tips

Procedure:

Allow the vial of solid SR 49059 to equilibrate to room temperature for at least 60 minutes

before opening.[4]

Weigh the desired amount of SR 49059 using a calibrated balance.

Transfer the weighed compound to a sterile vial.

Purge the anhydrous DMSO with an inert gas for several minutes to remove dissolved

oxygen.[1]

Add the appropriate volume of the purged DMSO to the vial containing SR 49059 to achieve

the desired concentration (e.g., for a 30 mM stock solution).

Vortex the solution until the SR 49059 is completely dissolved. Gentle warming may be

applied if necessary, but monitor carefully to avoid degradation.

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C.[4]

Visualizations
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Experimental Workflow: Handling and Preparation of SR 49059
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Caption: Workflow for handling and preparing SR 49059 solutions.
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SR 49059 Mechanism of Action
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Caption: SR 49059 as a V1A receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. rndsystems.com [rndsystems.com]

3. SR 49059 | Vasopressin Receptors | Tocris Bioscience [tocris.com]

4. Stability and Storage | Tocris Bioscience [tocris.com]

5. Chemicals [bio-protocol.org]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [SR 49059 stability in solution and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679262#sr-49059-stability-in-solution-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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